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Compound of Interest

Compound Name: Pbrm1-BD2-IN-7

Cat. No.: B15139792

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and operational
integrity. This guide provides essential information and step-by-step procedures for the safe
disposal of Pbrm1-BD2-IN-7, a selective and cell-active polybromo-1 (PBRM1) bromodomain
inhibitor.

Important Notice: A specific Safety Data Sheet (SDS) for Pbrm1-BD2-IN-7 was not located.
The following procedures are based on the SDS for the closely related compound, PBRM1-
BD2-IN-5, also supplied by MedChemExpress. It is assumed that the handling and disposal
requirements are similar due to their structural and functional relationship. However, it is
imperative to consult with your institution's environmental health and safety (EHS) office for
specific guidance and to ensure compliance with all local, state, and federal regulations.

Compound Data Overview

For ease of reference, the following table summarizes key quantitative data for PBRM1-BD2-
IN-7 and the related compound PBRM1-BD2-IN-5.
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Property PBRM1-BD2-IN-7 PBRM1-BD2-IN-5

CAS Number 2819989-68-7[1] 2819989-61-0[2]

Molecular Formula C16H15CIN20J[1] C15H13CIN20[2]

Molecular Weight 286.76 g/mol [1] 272.73 g/mol

IC50 (PBRM1-BD2) 0.29 uM 0.26 uM

Purity (by HPLC) >98% 99.75%

Recommended Storage (Solid)  -20°C (Long Term) -20°C for 3 years
Recommended Storage (In -~ -80°C for 6 months, -20°C for 1
Solvent) Not specified month

Solubility DMSO DMSO

Experimental Protocols: Disposal Procedures

The following step-by-step disposal protocol is adapted from the safety data sheet for PBRM1-
BD2-IN-5. These procedures should be performed in a designated and properly ventilated area
while wearing appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE) Requirements:

o Eye Protection: Safety glasses with side shields or goggles.
» Hand Protection: Compatible chemical-resistant gloves.

» Skin and Body Protection: Laboratory coat.

Step-by-Step Disposal of Unused Solid Material:

o Consult Local Regulations: Before initiating any disposal procedures, confirm the appropriate
waste stream with your institution's EHS office.

» Package for Disposal:

o Ensure the original container is securely sealed.
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o If repackaging is necessary, use a clearly labeled, compatible container.

o The label should include the full chemical name ("Pbrm1-BD2-IN-7"), CAS number
(2819989-68-7), and any relevant hazard information.

o Waste Collection: Transfer the sealed container to your laboratory's designated chemical
waste collection area.

Step-by-Step Disposal of Solutions (e.g., in DMSO):

e Avoid Drain Disposal: Do not dispose of solutions containing Pbrm1-BD2-IN-7 down the
drain or in regular trash.

e Absorb Liquid Waste:

o For small spills or residual solutions, absorb the liquid using a non-reactive, absorbent
material such as diatomite or universal binders.

e Contain Contaminated Materials:

o Place the absorbent material and any other contaminated items (e.g., pipette tips, paper
towels) into a sealable, labeled waste container.

o The label should clearly indicate "Hazardous Waste" and list the chemical constituents
(e.g., "Pbrm1-BD2-IN-7 in DMSQ").

o Decontaminate Surfaces:
o Clean any contaminated surfaces or equipment by scrubbing with alcohol.
o Dispose of the cleaning materials as hazardous waste.

o Waste Collection: Transfer the sealed hazardous waste container to your laboratory's
designated chemical waste collection area for pickup and disposal by trained personnel.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Pbrm1-BD2-IN-7 in both solid and solution forms.

Disposal Workflow for Pbrm1-BD2-IN-7

Start: Unused Pbrm1-BD2-IN-7
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Caption: Disposal workflow for Pbrm1-BD2-IN-7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

